7-O-ethyl-morroniside
Overview
Description
7-O-ethyl-morroniside is a natural product found in Cornus officinalis with data available.
Scientific Research Applications
Etherification of Morroniside : A study described a selective etherification procedure of morroniside, resulting in 7-O-alkyl ether derivatives, including 7-O-dodecylmorroniside. This derivative showed moderate cytotoxic activity in a colon 26-L5 cell line, indicating potential applications in cancer research (Sunghwa, Sakurai, Saiki, & Koketsu, 2009).
Anti-inflammatory Activities : Another study synthesized a morroniside cinnamic acid conjugate and evaluated its effect on E-selectin mediated cell-cell adhesion, a crucial aspect of inflammation. The conjugate, 7-O-cinnamoylmorroniside, exhibited significant anti-inflammatory activity by inhibiting E-selectin expression (Takeda et al., 2010).
Inhibition of Inflammatory and Oxidative Stress : Morroniside was found to significantly inhibit lipopolysaccharide-induced inflammatory and oxidative stress in macrophages. This suggests its potential as a functional agent to prevent inflammatory and oxidative damage (Park, Cha, Lee, Kim, & Choi, 2021).
Osteoarthritis Treatment : A study indicated that morroniside attenuates the progression of osteoarthritis in mice by reducing chondrocyte pyroptosis and apoptosis, suggesting therapeutic potential for osteoarthritis treatment (Yu et al., 2020).
Pharmacokinetics in Pathological States : Research on morroniside's pharmacokinetics in chronic kidney disease rats revealed significant differences compared to normal rats, providing insights into its action mechanism and clinical medication optimization (Zhao et al., 2015).
Neuroprotective Effects : Morroniside demonstrated protective effects against brain damage induced by focal cerebral ischemia in rats. Its antioxidant and anti-apoptotic properties were highlighted as potential mechanisms (Wang et al., 2010).
Protection Against Oxidative Damage : Another study found that morroniside protects human neuroblastoma cells against peroxide-induced apoptosis by inducing endogenous glutathione, an important antioxidant (Wang et al., 2008).
properties
IUPAC Name |
methyl 3-ethoxy-1-methyl-8-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,3,4,4a,8,8a-hexahydropyrano[3,4-c]pyran-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H30O11/c1-4-26-12-5-9-10(17(24)25-3)7-27-18(13(9)8(2)28-12)30-19-16(23)15(22)14(21)11(6-20)29-19/h7-9,11-16,18-23H,4-6H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IRKFOLIBBQDADK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1CC2C(C(O1)C)C(OC=C2C(=O)OC)OC3C(C(C(C(O3)CO)O)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30O11 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-O-ethyl-morroniside | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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